Cas no 2097979-19-4 (1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride)

• Product Name: 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride
• CAS No: 2097979-19-4
• MF: C₈H₁₈Cl₂N₂O
• MW: 229.147320270538
• CID: 5046472
• PubChem ID: 92130966
• Update Time: 2025-11-06

1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-3-yl)azetidin-3-ol dihydrochloride
• 1-piperidin-3-ylazetidin-3-ol;dihydrochloride
• 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride

• Inchi： 1S/C8H16N2O.2ClH/c11-8-5-10(6-8)7-2-1-3-9-4-7;;/h7-9,11H,1-6H2;2*1H
• InChI Key： XTFADZWIOUHQTK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CN(C1)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride

Comprehensive Overview of 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride (CAS No. 2097979-19-4)

1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride (CAS No. 2097979-19-4) is a chemically significant compound widely utilized in pharmaceutical research and drug development. This piperidine-azetidine hybrid has garnered attention due to its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug discovery, given its ability to modulate neurotransmitter receptors.

The compound's dihydrochloride salt form enhances its solubility and stability, which is critical for in vitro and in vivo studies. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds, as they are frequently used in machine learning-based molecular design. Scientists often search for "piperidine derivatives in CNS research" or "azetidine-based drug candidates," reflecting the growing demand for innovative pharmacophores.

From a synthetic chemistry perspective, 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride serves as a versatile building block. Its dual heterocyclic framework allows for diverse functionalization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the current focus on fragment-based drug design, a hot topic in medicinal chemistry forums and academic publications.

In the context of neurodegenerative disease research, this compound has shown promise due to its potential interaction with dopamine and serotonin receptors. Queries like "piperidine-azetidine hybrids for Parkinson's disease" or "CAS 2097979-19-4 solubility data" are increasingly common in scientific databases, underscoring its relevance. Additionally, its role in GPCR-targeted therapies is a subject of ongoing investigation.

The quality control of 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride is another critical aspect, with HPLC and NMR being standard techniques for purity verification. Laboratories often seek "CAS 2097979-19-4 supplier specifications" or "stability studies of azetidinols," emphasizing the need for reliable data. This compound's storage conditions (typically 2-8°C under inert atmosphere) are also frequently discussed in research protocols.

Beyond pharmaceuticals, this molecule has potential applications in agrochemical research, particularly in designing novel bioactive agents. Its structural motifs are being explored for pest control formulations, though this remains a niche area. The rise of green chemistry has further spurred interest in optimizing its synthesis to reduce environmental impact.

In summary, 1-(Piperidin-3-yl)azetidin-3-ol dihydrochloride (CAS No. 2097979-19-4) represents a multifaceted tool for modern drug discovery. Its intersection with CNS therapeutics, computational chemistry, and sustainable synthesis positions it as a compound of enduring scientific value. As precision medicine advances, the demand for such tailored molecular entities is expected to grow significantly.